Cas no 485828-87-3 (2-(3-Chloropyridin-4-yl)acetonitrile)

• Product Name: 2-(3-Chloropyridin-4-yl)acetonitrile
• CAS No: 485828-87-3
• MF: C₇H₅ClN₂
• MW: 152.581000089645
• MDL: MFCD09924389
• CID: 2194009
• PubChem ID: 53429057
• Update Time: 2025-06-08

2-(3-Chloropyridin-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropyridin-4-yl)acetonitrile
• (3-Chloropyridin-4-yl)acetonitrile
• DB-354772
• MFCD09924389
• 485828-87-3
• AS-78464
• CS-0215528
• AKOS006312518
• EN300-257306
• SY210387
• AC8798
• 2-(3-Chloro-4-pyridyl)acetonitrile
• DTXSID20700035
• KUA82887
• 872-663-1

• MDL： MFCD09924389
• Inchi： 1S/C7H5ClN2/c8-7-5-10-4-2-6(7)1-3-9/h2,4-5H,1H2
• InChI Key： KOAXPBGCYGFNQA-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1CC#N

Computed Properties

• Exact Mass: 152.0141259g/mol
• Monoisotopic Mass: 152.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(3-Chloropyridin-4-yl)acetonitrile

2-(3-Chloropyridin-4-yl)acetonitrile: A Versatile Compound in Pharmaceutical Research

2-(3-Chloropyridin-4-yl)acetonitrile (CAS No. 485828-87-3) is a chemical compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its unique structural properties and potential applications. This compound, also known as 4-(cyanomethyl)-3-chloropyridine, is a derivative of pyridine with a cyano group attached to a methyl group, which is further substituted with a chlorine atom. The combination of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various research and development activities.

The synthesis of 2-(3-Chloropyridin-4-yl)acetonitrile can be achieved through several methods, including the reaction of 3-chloro-4-pyridinecarbaldehyde with cyanide sources such as potassium cyanide or trimethylsilyl cyanide. The resulting compound is a colorless liquid or solid, depending on the purity and conditions of synthesis. Its molecular formula is C₈H₆ClN₂, and it has a molecular weight of 161.59 g/mol. The compound's physical properties, such as its melting point, boiling point, and solubility in various solvents, are crucial for its handling and application in laboratory settings.

In recent years, 2-(3-Chloropyridin-4-yl)acetonitrile has been extensively studied for its potential as an intermediate in the synthesis of pharmaceutical compounds. One notable application is in the development of drugs targeting specific biological pathways. For instance, this compound has been used as a building block in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The presence of the cyano group and the chlorine-substituted pyridine ring provides a versatile platform for further functionalization and optimization of drug candidates.

Beyond its use in SSRI synthesis, 2-(3-Chloropyridin-4-yl)acetonitrile has also shown promise in the development of other therapeutic agents. Research published in the Journal of Medicinal Chemistry highlights its role as an intermediate in the synthesis of compounds with anti-inflammatory properties. These compounds have demonstrated efficacy in preclinical models of inflammatory diseases, suggesting potential applications in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacological properties of 2-(3-Chloropyridin-4-yl)acetonitrile-derived compounds are not limited to their therapeutic effects alone. Studies have also explored their potential as imaging agents for diagnostic purposes. For example, radiolabeled derivatives of this compound have been used to visualize specific receptors in the brain, providing valuable insights into neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to label these compounds with radioisotopes without compromising their biological activity makes them valuable tools in both research and clinical settings.

In addition to its pharmaceutical applications, 2-(3-Chloropyridin-4-yl)acetonitrile has been investigated for its use in agrochemicals. Research published in Pesticide Biochemistry and Physiology has shown that derivatives of this compound exhibit potent insecticidal activity against various pests, making them potential candidates for the development of new pesticides. The unique structure of this compound allows for the design of molecules with enhanced selectivity and reduced environmental impact compared to existing pesticides.

The safety profile of 2-(3-Chloropyridin-4-yl)acetonitrile is another critical aspect that has been extensively studied. Toxicological evaluations have indicated that this compound is generally well-tolerated at low concentrations, although higher doses may cause adverse effects such as irritation to the skin and eyes. Proper handling and storage protocols are essential to ensure the safe use of this compound in laboratory settings.

In conclusion, 2-(3-Chloropyridin-4-yl)acetonitrile (CAS No. 485828-87-3) is a versatile chemical compound with a wide range of applications in pharmaceutical research, agrochemicals, and diagnostic imaging. Its unique structural features make it an attractive building block for the synthesis of novel compounds with diverse biological activities. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in advancing scientific knowledge and developing innovative solutions for various health and environmental challenges.